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Recent economic analyses, particularly from a societal perspective, suggest that repetitive TMS (rTMS) can

be a cost-effective treatment for major depressive disorder (MDD), especially for patients who have not

responded to initial therapies.

The table below summarizes findings from a 2019 cost-utility analysis that provides high-quality, relevant

data.

Aspect Findings for rTMS
Findings for ECT (for
comparison)

Study Focus Cost-utility analysis for Treatment-Resistant
Depression (TRD) from a societal perspective [1].

Model &
Timeframe

Microsimulation Markov model with a lifetime
horizon [1].

Health
Outcome

0.96 additional QALYs gained per patient over a
lifetime [1].

Produced fewer QALYs
than rTMS in the base case

[1].

Cost Outcome $46,094 less in lifetime costs per patient compared to

ECT [1].

Higher lifetime costs

compared to rTMS [1].

Conclusion rTMS "dominated" - was less costly and more

effective than ECT as a first-line TRD treatment [1].
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Aspect Findings for rTMS
Findings for ECT (for
comparison)

Key
Consideration

Cost-effectiveness was strongest when rTMS non-

responders could switch to ECT, saving $46,614 and
gaining 1.19 QALYs [1].

It is important to note that these results are highly dependent on the model's structure and inputs. The study

found that if a patient's lifetime access to rTMS treatment courses was severely limited, its economic

advantage over ECT decreased [1].

TMS Devices and Protocols

A cost-effectiveness analysis is only meaningful in the context of specific technologies and treatment

protocols. The TMS landscape includes several devices with different capabilities.

The table below summarizes various TMS systems and their features to provide context for the technologies

being evaluated.

Manufacturer /
Device

Key Features & Clearances
Treatment Protocol
Durations

NeuroStar Figure-of-8 coil; first FDA clearance for depression

(2008); "pay-per-click" model [2].

Standard (37.5 min),

DASH (19 min), iTBS
(TouchStar) [2].

BrainsWay Deep TMS (dTMS) via H-coil helmet; FDA clearances
for Depression (H1 coil), OCD (H7), Smoking

Cessation (H4) [2].

Conventional Deep TMS
(~20 min) [2].

MagVenture Used in large non-inferiority trial (THREE-D); FDA

clearance for 3-minute Express TMS (iTBS protocol)
[2].

Standard (37.5 min), 19-

min protocol, iTBS (3
min) [2].

Magnus
Medical

Magnus Neuromodulation System (MNS) with SAINT
Technology; an accelerated, high-dose iTBS protocol

Accelerated protocol
(multiple sessions/day)

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7019468/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7019468/
https://neuromodec.org/what-is-transcranial-magnetic-stimulation-tms/tms-devices.html
https://neuromodec.org/what-is-transcranial-magnetic-stimulation-tms/tms-devices.html
https://neuromodec.org/what-is-transcranial-magnetic-stimulation-tms/tms-devices.html
https://neuromodec.org/what-is-transcranial-magnetic-stimulation-tms/tms-devices.html
https://neuromodec.org/what-is-transcranial-magnetic-stimulation-tms/tms-devices.html
https://neuromodec.org/what-is-transcranial-magnetic-stimulation-tms/tms-devices.html
https://www.smolecule.com/products/s704468?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Manufacturer /
Device

Key Features & Clearances
Treatment Protocol
Durations

for MDD [2]. [2].

Other Devices Devices from Neurosoft, MAG & More, Nexstim,

Magstim, and Soterix Medical also have FDA
clearance for treating MDD with various protocol

options [2].

Methodology of Cost-Effectiveness Analysis

For your guide, it is crucial to explain how these economic evaluations are conducted. The core methodology

used in the cited study is a microsimulation Markov model [1]. This is a standard approach in health

economics for modeling chronic, recurring conditions like depression.

The following diagram illustrates the structure of this model and the possible patient transitions between

different health states.
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The model simulates the journey of a single patient through different health states over their lifetime, in 6-

month cycles [1]. The key inputs for the model are:
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Transition Probabilities: The likelihood of moving from one state to another (e.g., from "Acute

Treatment" to "Remission"), derived from clinical trial data and meta-analyses [1].
Costs: Both direct (treatment, transportation) and indirect (lost productivity, disability) costs are

included, often from government databases and previous studies [1].
Health Utilities: A value between 0 (death) and 1 (perfect health) is assigned to each health state to

reflect the patient's quality of life. These are used to calculate Quality-Adjusted Life Years (QALYs),
the standard outcome measure in cost-utility analysis [3] [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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